Cas no 2060028-46-6 (Benzenamine, 4-methoxy-2-[(1-methylethoxy)methyl]-)

• Product Name: Benzenamine, 4-methoxy-2-[(1-methylethoxy)methyl]-
• CAS No: 2060028-46-6
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 5163645
• Update Time: 2025-05-26

Benzenamine, 4-methoxy-2-[(1-methylethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-methoxy-2-[(1-methylethoxy)methyl]-

• Inchi： 1S/C11H17NO2/c1-8(2)14-7-9-6-10(13-3)4-5-11(9)12/h4-6,8H,7,12H2,1-3H3
• InChI Key： COYGZTDENUYDAB-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(OC)C=C1COC(C)C

Additional information on Benzenamine, 4-methoxy-2-[(1-methylethoxy)methyl]-

Benzenamine, 4-methoxy-2-[(1-methylethoxy)methyl]- (CAS No. 2060028-46-6): A Comprehensive Overview

Benzenamine, 4-methoxy-2-[(1-methylethoxy)methyl]-, identified by its CAS number 2060028-46-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, characterized by its complex aromatic structure, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of both methoxy and isobutoxy functional groups contributes to its reactivity and versatility, enabling its use in multiple synthetic pathways.

The structural framework of Benzenamine, 4-methoxy-2-[(1-methylethoxy)methyl]- consists of a benzene ring substituted with an amine group at the para position relative to a methoxy group, and an isobutoxy methyl group at the ortho position. This arrangement imparts distinct electronic and steric properties to the molecule, influencing its interactions with biological targets. The compound's ability to participate in various chemical reactions, such as nucleophilic aromatic substitution and condensation reactions, makes it a crucial building block in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of derivatives of Benzenamine, 4-methoxy-2-[(1-methylethoxy)methyl]-. Researchers have been investigating its role as a precursor in the synthesis of novel therapeutic agents targeting various diseases. For instance, studies have suggested that modifications of this compound can lead to the development of compounds with antimicrobial and anti-inflammatory properties. The methoxy and isobutoxy groups provide sites for further functionalization, allowing chemists to tailor the molecule's activity towards specific biological pathways.

The synthesis of Benzenamine, 4-methoxy-2-[(1-methylethoxy)methyl]- involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated benzene derivatives followed by functional group interconversions. Advances in catalytic methods have also enabled more efficient and environmentally friendly approaches to its preparation. These developments are crucial for scaling up production while maintaining cost-effectiveness and sustainability.

The chemical properties of Benzenamine, 4-methoxy-2-[(1-methylethoxy)methyl]- make it a suitable candidate for further derivatization into more complex molecules. For example, its amine group can be acylated or alkylated to introduce additional functionality, while the methoxy and isobutoxy groups can be subjected to oxidation or reduction reactions. Such modifications are essential for fine-tuning the pharmacokinetic and pharmacodynamic profiles of drug candidates derived from this compound.

In the context of drug discovery, Benzenamine, 4-methoxy-2-[(1-methylethoxy)methyl]- has been utilized in the development of small molecule inhibitors targeting enzymes involved in cancer metabolism. Preliminary studies have shown that derivatives of this compound can modulate key metabolic pathways in tumor cells, leading to their selective inhibition. This area of research is particularly promising as it offers a new avenue for developing targeted therapies with improved efficacy and reduced side effects.

The role of computational chemistry in understanding the behavior of Benzenamine, 4-methoxy-2-[(1-methylethoxy)methyl]- cannot be overstated. Molecular modeling techniques have been employed to predict its interactions with biological targets and to guide the design of more potent derivatives. These computational approaches complement experimental work by providing insights into the molecular mechanisms underlying its pharmacological effects. As computational power continues to advance, we can expect even more sophisticated models to be developed, further enhancing our ability to harness this compound's potential.

The industrial applications of Benzenamine, 4-methoxy-2-[(1-methylethoxy)methyl]- extend beyond pharmaceuticals. It serves as an important intermediate in the synthesis of dyes, agrochemicals, and specialty chemicals. The versatility of this compound underscores its significance in various sectors of the chemical industry. As demand for high-performance materials grows, so does the need for efficient synthetic routes to produce compounds like this one on an industrial scale.

Future research directions for Benzenamine, 4-methoxy-2-[(1-methylethoxy)methyl]- include exploring its role in developing treatments for neurodegenerative diseases. Preliminary data suggest that derivatives of this compound may interact with specific receptors in the brain, offering potential therapeutic benefits. Additionally, investigating its environmental impact and developing greener synthetic methods are critical areas that warrant further attention. Such efforts will ensure that the use of this compound remains sustainable and responsible.

In conclusion, Benzenamine, 4-methoxy-2-[(1-methylethoxy)methyl]-, CAS No. 2060028-46-6, is a multifaceted organic compound with significant potential in pharmaceuticals and industrial applications. Its unique structural features enable diverse chemical modifications, making it a valuable tool for drug discovery and material science. As research continues to uncover new applications and synthetic strategies for this compound, its importance in modern chemistry is set to grow even further.